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Chemical Identity & Physical Properties

Understanding the basic properties of N,N'-Dimethyloxamide is the first step in solvent selection and

experimental design.

Table 1: Basic Chemical Identifiers

Property Value

CAS Number 615-35-0 [1] [2]

Molecular Formula C₄H₈N₂O₂ [1] [2]

Molecular Weight 116.12 g/mol [1] [2]

Melting Point 215-217 °C [1]

SMILES CNC(=O)C(=O)NC [1]

Table 2: Detailed Physical and Thermodynamic Properties The following data, primarily calculated, can

help model reaction behavior and plan purification steps like crystallization [3].
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Property Value Unit

Boiling Point 499.00 K

Critical Temperature 698.04 K

Critical Pressure 4756.24 kPa

Gibbs Free Energy of Formation (ΔfG°) -96.26 kJ/mol

Enthalpy of Formation (ΔfH°gas) -244.11 kJ/mol

Enthalpy of Vaporization (ΔvapH°) 50.86 kJ/mol

Synthesis and Experimental Protocols

While direct solvent recommendations for downstream reactions are scarce, established protocols exist for

synthesizing N,N'-Dimethyloxamide itself.

Synthesis from an Oxalic Acid Ester and Methylamine This is a primary method for producing the

compound [4].

Reaction Principle: A nucleophilic substitution where methylamine attacks the carbonyl carbon of the

oxalic acid ester, displacing an alkoxide group.

Oxalic Acid Ester
(RO-CO-CO-OR)

N,N'-Dimethyloxamide
(CH3NH-CO-CO-NHCH3)

Nucleophilic Attack
Alcohol (ROH)Leaving Group

Methylamine
(CH3-NH2)

Click to download full resolution via product page

Detailed Procedure:
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Reaction: Add the oxalic acid ester (e.g., diethyl oxalate) to a strong, cooled aqueous solution

of methylamine. The product N,N'-Dimethyloxamide will precipitate from the solution [4].
Work-up: Collect the solid precipitate. Wash it sequentially with dilute acetic acid and then with

alcohol (e.g., ethanol) to purify [4].
Crystallization: Recrystallize the crude product from hot water to obtain pure N,N'-

Dimethyloxamide as needles or hexagonal leaflets. The compound is very soluble in hot
water and soluble in alcohol [4].

Alternative Synthesis Routes

Oxidation Route: The compound can be synthesized by oxidizing 1,3,4-trimethyluracil with
potassium permanganate (KMnO₄) [4].

Troubleshooting and Frequently Asked Questions

Q1: What are the primary safety considerations for this compound? While a specific Safety Data Sheet

(SDS) was not available in the search results, you must consult the official SDS from your supplier before

use. A related compound, N,N-Dimethylacetamide (DMA), has documented cytotoxic effects and

can cause infertility in animal models, highlighting the importance of treating similar compounds with

caution [5]. Always use appropriate personal protective equipment (PPE) including gloves and safety

glasses.

Q2: How should I store N,N'-Dimethyloxamide? The product is sold "For Research Use Only," indicating

it should be stored in a controlled environment. Recommended storage conditions are typically in a cool, dry

place, away from incompatible substances [2].

Q3: The compound doesn't seem to dissolve in my chosen solvent. What are its solubility properties?

Literature indicates it has specific solubility profiles [4]:

Very soluble in hot water
Soluble in alcohol
Sparingly soluble in cold water (approximately 1g in 41 parts water at 9.4°C) This suggests polar
aprotic solvents might be suitable, but you should experimentally verify for your specific reaction.

Q4: Are there any known stability issues? The compound is stable enough to be sublimed when heated

[4]. However, it is decomposed by alkalis into methylamine and oxalic acid, so it should be kept away from

strong basic conditions [4].
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Methodology for Solvent Selection

Given the lack of direct data, here is a systematic approach to selecting a solvent for your reactions with

N,N'-Dimethyloxamide:

Identify Reaction Type: Determine if your reaction is a substitution, condensation, oxidation, etc. The

solvent must not participate in or inhibit the desired reaction.
Consult Polarity Data: Use the calculated logPoct/wat value of -1.522 [3]. This negative value

indicates a high affinity for water over octanol, meaning N,N'-Dimethyloxamide is a highly polar
compound. Begin screening with polar solvents.

Experimental Solvent Screening: Test a small set of solvents with varying polarity (e.g., DMSO,
DMF, acetonitrile, alcohols, water) to empirically determine the best solvent for dissolution and

reaction efficiency.
Consider Stability: Avoid strongly alkaline solvents or reagents, as they will decompose the

molecule [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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